Cas no 941895-66-5 (N-cyclopentyl-N'-(2-methyl-4-nitrophenyl)ethanediamide)

• Product Name: N-cyclopentyl-N'-(2-methyl-4-nitrophenyl)ethanediamide
• CAS No: 941895-66-5
• MF: C₁₄H₁₇N₃O₄
• MW: 291.302483320236
• CID: 5460316
• Update Time: 2025-06-12

N-cyclopentyl-N'-(2-methyl-4-nitrophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-cyclopentyl-N2-(2-methyl-4-nitrophenyl)oxalamide
• VU0504200-1
• N-cyclopentyl-N'-(2-methyl-4-nitrophenyl)oxamide
• N-cyclopentyl-N'-(2-methyl-4-nitrophenyl)ethanediamide

• Inchi： 1S/C14H17N3O4/c1-9-8-11(17(20)21)6-7-12(9)16-14(19)13(18)15-10-4-2-3-5-10/h6-8,10H,2-5H2,1H3,(H,15,18)(H,16,19)
• InChI Key： AMRFJJIVERATMQ-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC(=CC=1C)[N+](=O)[O-])=O)NC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 415
• XLogP3: 2.3
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-cyclopentyl-N'-(2-methyl-4-nitrophenyl)ethanediamide

Introduction to N-cyclopentyl-N'-(2-methyl-4-nitrophenyl)ethanediamide (CAS No. 941895-66-5)

N-cyclopentyl-N'-(2-methyl-4-nitrophenyl)ethanediamide, a compound with the CAS number 941895-66-5, is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural motif, has been explored for its potential applications in drug discovery and molecular interactions.

The molecular structure of N-cyclopentyl-N'-(2-methyl-4-nitrophenyl)ethanediamide consists of a cyclopentyl group attached to an ethanediamide backbone, with a 2-methyl-4-nitrophenyl moiety at one end. This distinctive arrangement not only contributes to its distinct chemical properties but also opens up possibilities for diverse biological activities. The presence of the nitro group in the phenyl ring enhances its reactivity and potential interactions with biological targets.

In recent years, there has been a growing interest in understanding the role of such complex organic molecules in modulating biological pathways. The cyclopentyl group, known for its stability and ability to engage in specific hydrogen bonding interactions, makes this compound an attractive candidate for designing molecules that can interact with proteins and enzymes. The ethanediamide moiety further contributes to its solubility and bioavailability, which are crucial factors in pharmaceutical development.

One of the most compelling aspects of N-cyclopentyl-N'-(2-methyl-4-nitrophenyl)ethanediamide is its potential as a scaffold for drug discovery. Researchers have been exploring its derivatives to identify compounds with enhanced pharmacological properties. For instance, modifications to the cyclopentyl ring or the phenyl group have led to the discovery of molecules with improved binding affinity and selectivity towards specific biological targets.

The nitro group in the molecule also plays a crucial role in its reactivity. It can participate in various chemical reactions, including reduction to an amine or diazotization reactions, which can be harnessed for synthesizing more complex molecules. This versatility makes N-cyclopentyl-N'-(2-methyl-4-nitrophenyl)ethanediamide a valuable building block in organic synthesis and drug development.

Recent studies have highlighted the importance of understanding the structural features of such compounds in predicting their biological activity. Computational methods, including molecular docking and quantum mechanical calculations, have been employed to model the interactions of N-cyclopentyl-N'-(2-methyl-4-nitrophenyl)ethanediamide with biological targets. These studies have provided insights into how changes in the molecular structure can influence binding affinity and specificity.

The pharmaceutical industry has shown particular interest in developing small molecules that can modulate protein-protein interactions (PPIs). N-cyclopentyl-N'-(2-methyl-4-nitrophenyl)ethanediamide, with its unique structural features, has been investigated as a potential PPI modulator. By targeting specific interaction interfaces on proteins, such compounds can disrupt or enhance signaling pathways involved in various diseases.

In addition to its applications in drug discovery, this compound has also been explored for its potential use in material science. The ability of N-cyclopentyl-N'-(2-methyl-4-nitrophenyl)ethanediamide to form stable complexes with other molecules makes it a candidate for developing novel materials with specific properties. For example, it could be used to create polymers or coatings that exhibit enhanced mechanical strength or chemical resistance.

The synthesis of N-cyclopentyl-N'-(2-methyl-4-nitrophenyl)ethanediamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the expertise required in organic chemistry but also contribute to the development of scalable methods for producing such compounds.

The safety and environmental impact of handling such compounds are also important considerations. While N-cyclopentyl-N'-(2-methyl-4-nitrophenyl)ethanediamide is not classified as hazardous under standard conditions, proper handling procedures must be followed to ensure worker safety and minimize environmental impact. This includes using appropriate personal protective equipment (PPE) and following good laboratory practices (GLP).

In conclusion, N-cyclopentyl-N'-(2-methyl-4-nitrophenyl)ethanediamide (CAS No. 941895-66-5) is a versatile compound with significant potential in pharmaceutical research and material science. Its unique structural features make it an attractive candidate for drug discovery, particularly as a scaffold for developing molecules that modulate protein-protein interactions. As research continues to uncover new applications for this compound, it will undoubtedly play an important role in advancing our understanding of biological processes and developing innovative solutions for various challenges.